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Abstract

Sodium pentachlorophenate (Na-PCP), the sodium salt of pentachlorophenol (PCP), is an
organochlorine compound with a history of extensive use as a fungicide, herbicide, and wood
preservative.[1][2][3] Its synthesis involves a straightforward acid-base reaction, while its
molecular structure is characteristic of a phenolic salt. This document provides a
comprehensive technical overview of the synthesis and molecular properties of sodium
pentachlorophenate, including detailed experimental protocols, tabulated physicochemical
data, and a visualization of the synthetic pathway.

Synthesis of Sodium Pentachlorophenate

The primary industrial synthesis of sodium pentachlorophenate is a two-step process. The
first step involves the exhaustive chlorination of phenol to produce pentachlorophenol. The
second step is a neutralization reaction where pentachlorophenol is treated with a strong base,
typically sodium hydroxide, to yield the sodium salt.[4]

Step 1: Synthesis of Pentachlorophenol (PCP)
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Pentachlorophenol is produced by the direct chlorination of phenol in the presence of a
catalyst, such as aluminum.[4] The reaction proceeds through several stages at increasing
temperatures to ensure complete chlorination.

Step 2: Synthesis of Sodium Pentachlorophenate

The conversion of pentachlorophenol to its sodium salt is an acid-base reaction. Phenol and its
derivatives are weakly acidic, readily reacting with strong bases like sodium hydroxide to form a
salt and water.[5][6]

The overall synthesis workflow is illustrated below.

Step 1: Chlorination

Phenol

Chlorination Reaction

Step 2: Alkalization

- Pentachlorophenol (PCP) Sodium Hydroxide (NaOH)

Acid-Bas¢ Reaction
(Alkalization)

Sodium Pentachlorophenate
(Na-PCP)

Click to download full resolution via product page

Caption: Two-step synthesis of Sodium Pentachlorophenate from Phenol.

Experimental Protocols
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The following protocols are based on methodologies described in the literature.[4]

Protocol for Synthesis of Pentachlorophenol

o Apparatus: A chlorinated autoclave or suitable reaction vessel equipped for gas aeration and
temperature control.

e Procedure:
1. Charge the reaction vessel with phenol.
2. Introduce an aluminum catalyst.

3. Initiate the chlorination by feeding chlorine gas into the vessel. The reaction is performed
in three temperature stages:

» Stage 1. Maintain a temperature of 70-90°C for 11 hours with a chlorine flow of
approximately 150 kg/hour .

» Stage 2: Increase the temperature to 90-160°C and continue the reaction for 8 hours
with a chlorine flow of approximately 170 kg/hour .

» Stage 3: Raise the temperature to 160-195°C for 1 hour with a chlorine flow of
approximately 190 kg/hour .

4. Upon completion, the resulting pentachlorophenol is collected. Tail gas from the reaction
can be passed through an absorption tower to produce hydrochloric acid as a by-product.

Protocol for Synthesis of Sodium Pentachlorophenate

o Apparatus: An alkalization jar or vessel capable of operating under negative pressure and
equipped for heating and evaporation.

e Procedure:
1. Charge the alkalization vessel with sodium hydroxide (sheet alkali).

2. Heat the vessel to 80°C.
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3. Add the synthesized pentachlorophenol in three portions, with a 10-minute interval

between each addition.

4. After the addition is complete, control the reaction temperature at 90-95°C.

5. Maintain the reaction for 2 hours under these conditions.

6. Following the reaction, concentrate the product via vacuum evaporation (vacuum pressure

of -0.02 to -0.03 MPa) to dewater and obtain solid sodium pentachlorophenate.

Molecular Structure and Properties

Sodium pentachlorophenate is an ionic compound consisting of a sodium cation (Na*) and a

pentachlorophenolate anion (CeClsO™).[7] It is a white or tan powdered solid, soluble in water,

and has a characteristic phenolic odor.[1][8]

Physicochemical Data

The key quantitative properties of sodium pentachlorophenate are summarized in the table

below.
Property Value Reference(s)
Chemical Formula CeClsNaO [9][10]
Molecular Weight 288.32 g/mol [7119]
Appearance White or tan crystalline (]
solid/powder
CAS Number 131-52-2 [1][9]
Melting Point >300°C (Decomposes) [1]8]

Solubility in Water

3.30 x 10> mg/L at 25°C

[1]

log Kow (pH 10)

13

[1]

pH

Aqueous solution is alkaline

[1]
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Structural Representation

The structure consists of a benzene ring where all five hydrogen atoms have been substituted

by chlorine atoms, and the hydroxyl proton is replaced by a sodium ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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